Cas no 1289385-62-1 (1-(2-Methylbenzyl)piperidin-3-amine hydrochloride)

• Product Name: 1-(2-Methylbenzyl)piperidin-3-amine hydrochloride
• CAS No: 1289385-62-1
• MF: C₁₃H₂₁ClN₂
• MW: 240.772242307663
• CID: 2090945
• PubChem ID: 60137058
• Update Time: 2025-06-14

1-(2-Methylbenzyl)piperidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylbenzyl)piperidin-3-amine hydrochloride
• 1-[(2-methylphenyl)methyl]piperidin-3-amine,hydrochloride
• 1-(2-Methyl-benzyl)-piperidin-3-ylamine hydrochloride
• 1289385-62-1
• 1-[(2-methylphenyl)methyl]piperidin-3-amine;hydrochloride
• AKOS015940225
• 1-(2-Methylbenzyl)piperidin-3-aminehydrochloride
• DB-300453

• MDL： MFCD18837527
• Inchi： 1S/C13H20N2.ClH/c1-11-5-2-3-6-12(11)9-15-8-4-7-13(14)10-15;/h2-3,5-6,13H,4,7-10,14H2,1H3;1H
• InChI Key： ZPTWQEPJZSAPIJ-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC=CC=2C)CCCC(C1)N

Computed Properties

• Exact Mass: 240.1393264g/mol
• Monoisotopic Mass: 240.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(2-Methylbenzyl)piperidin-3-amine hydrochloride

Comprehensive Overview of 1-(2-Methylbenzyl)piperidin-3-amine hydrochloride (CAS No. 1289385-62-1)

1-(2-Methylbenzyl)piperidin-3-amine hydrochloride (CAS No. 1289385-62-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine backbone and 2-methylbenzyl substitution, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and industrial applications. Its molecular formula and weight, along with its precise CAS registry number (1289385-62-1), ensure accurate identification in scientific literature and databases. The growing interest in piperidine derivatives has led to increased searches for "1-(2-Methylbenzyl)piperidin-3-amine hydrochloride synthesis" and "biological activity of piperidine amines," reflecting its relevance in modern research.

In recent years, the demand for high-purity research chemicals like 1-(2-Methylbenzyl)piperidin-3-amine hydrochloride has surged, driven by advancements in medicinal chemistry and neuroscience. This compound is often explored for its potential interactions with central nervous system (CNS) receptors, a topic frequently searched in academic and pharmaceutical circles. Its structural similarity to other bioactive amine derivatives further fuels its investigation.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, including reductive amination and N-alkylation techniques. These methods are critical for achieving the desired chiral purity and yield optimization, which are common challenges highlighted in user queries such as "how to purify 1-(2-Methylbenzyl)piperidin-3-amine." Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control.

The compound's potential applications extend to pharmacological screening and lead compound optimization. Researchers are actively investigating its role in designing novel therapeutic agents, particularly in areas like neurodegenerative diseases and mood disorders. These topics align with trending searches such as "piperidine-based CNS drugs" and "amine derivatives in drug development," underscoring its interdisciplinary significance.

In summary, 1-(2-Methylbenzyl)piperidin-3-amine hydrochloride (CAS No. 1289385-62-1) represents a versatile and highly studied compound in contemporary research. Its unique chemical properties, combined with its potential bioactive applications, make it a subject of ongoing exploration. As scientific inquiries continue to evolve, this compound remains at the forefront of innovative chemical research and pharmaceutical innovation.